Cas no 2375194-46-8 (methyl 2-(1-methylazetidin-2-yl)acetate;hydrochloride)

• Product Name: methyl 2-(1-methylazetidin-2-yl)acetate;hydrochloride
• CAS No: 2375194-46-8
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• CID: 5108062
• Update Time: 2026-03-03

methyl 2-(1-methylazetidin-2-yl)acetate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Azetidineacetic acid, 1-methyl-, methyl ester, hydrochloride (1:1)
• methyl 2-(1-methylazetidin-2-yl)acetate;hydrochloride

• Inchi： 1S/C7H13NO2.ClH/c1-8-4-3-6(8)5-7(9)10-2;/h6H,3-5H2,1-2H3;1H
• InChI Key： PFSLRRBWUYKQCW-UHFFFAOYSA-N
• SMILES： C(C1CCN1C)C(=O)OC.Cl

Additional information on methyl 2-(1-methylazetidin-2-yl)acetate;hydrochloride

Comprehensive Analysis of Methyl 2-(1-Methylazetidin-2-yl)acetate Hydrochloride (CAS No. 2375194-46-8)

Methyl 2-(1-methylazetidin-2-yl)acetate hydrochloride (CAS No. 2375194-46-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, belongs to the class of azetidine derivatives, which are increasingly studied for their potential applications in drug discovery and material science. The presence of both ester and amine functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

One of the most frequently searched questions about methyl 2-(1-methylazetidin-2-yl)acetate hydrochloride revolves around its synthesis and purification methods. Researchers and chemists often seek optimized protocols for its preparation, given its sensitivity to reaction conditions. The compound is typically synthesized through a multi-step process involving the alkylation of azetidine precursors, followed by esterification and salt formation. The hydrochloride salt form enhances its stability, making it more suitable for storage and handling in laboratory settings.

In recent years, the demand for azetidine-based compounds has surged due to their role in developing novel therapeutics. For instance, methyl 2-(1-methylazetidin-2-yl)acetate hydrochloride has been explored as a building block for small-molecule inhibitors targeting enzymes involved in inflammatory pathways. This aligns with the growing interest in precision medicine and targeted therapies, which dominate current pharmaceutical trends. Users searching for "azetidine derivatives in drug development" or "small-molecule synthesis" will find this compound highly relevant to their queries.

Another hot topic tied to this compound is its potential application in green chemistry. With sustainability becoming a priority in chemical manufacturing, researchers are investigating eco-friendly synthesis routes for methyl 2-(1-methylazetidin-2-yl)acetate hydrochloride. Questions like "how to reduce waste in azetidine synthesis" or "solvent-free approaches for esterification" reflect this trend. The compound's adaptability to alternative reaction conditions, such as microwave-assisted or catalytic methods, makes it a candidate for greener production processes.

The physicochemical properties of methyl 2-(1-methylazetidin-2-yl)acetate hydrochloride also attract significant interest. Its solubility profile, melting point, and stability under various pH conditions are critical for formulation scientists. Searches like "solubility of azetidine salts" or "HCl salt stability in APIs" often lead to discussions about this compound. These properties are essential for its integration into drug delivery systems, where bioavailability and shelf-life are paramount concerns.

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In conclusion, methyl 2-(1-methylazetidin-2-yl)acetate hydrochloride represents a fascinating intersection of chemistry and pharmacology. Its structural features and functional versatility make it a valuable asset in modern research. Whether for drug discovery, sustainable synthesis, or material science, this compound continues to inspire new investigations. As the scientific community delves deeper into its applications, CAS No. 2375194-46-8 will undoubtedly remain a keyword of interest in both academic and industrial circles.